PAK Inhibitor
  • FRAX486
    FRAX486
    • Cat. No.:
    • B607551
    • CAS No.:
    • Molecular Formula:
    • C25H23Cl2FN6O
    • Molecular Weight:
    • 513.4 g/mol
    Description
    FRAX486 is an inhibitor of group I p21-activated kinases (PAKs;  IC50s = 8.25, 39.5, and 55.3 nM for PAK1, PAK2, and PAK3, respectively). It is selective for group I PAKs over PAK4, a group II PAK (IC50 = 7...
    - +
  • FRAX597
    FRAX597
    • Cat. No.:
    • B607552
    • CAS No.:
    • Molecular Formula:
    • C29H28ClN7OS
    • Molecular Weight:
    • 558.1 g/mol
    Description
    FRAX597 is an inhibitor of p21-activated kinase (PAK) that is selective for group I PAKs (IC50s = 7.7, 12.8, and 19.3 nM for PAK 1, 2, and 3, respectively) over group II PAKs (IC50 > 10 µM for PAK4 and <25% inhi...
    - +
  • G-5555 hydrochloride
    G-5555 hydrochloride
    • Cat. No.:
    • B1150413
    • CAS No.:
    • Molecular Formula:
    • C25H26Cl2N6O3
    • Molecular Weight:
    • 529.4 g/mol
    Description
    G-5555 hydrochloride is a potent and selective p21-activated kinase 1 (PAK1) inhibitor with a Ki of 3.7 nM.
    - +
  • PQA-18
    PQA-18
    • Cat. No.:
    • B10775621
    • CAS No.:
    • Molecular Formula:
    • C25H31NO4
    • Molecular Weight:
    • 409.5 g/mol
    Description
    PQA-18 is a useful research compound. Its molecular formula is C25H31NO4 and its molecular weight is 409.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PQA-18 suitable for many research a...
    - +
  • Pak4-IN-3
    Pak4-IN-3
    • Cat. No.:
    • B12374357
    • CAS No.:
    • Molecular Formula:
    • C21H22ClN7O
    • Molecular Weight:
    • 423.9 g/mol
    Description
    Pak4-IN-3 is a useful research compound. Its molecular formula is C21H22ClN7O and its molecular weight is 423.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pak4-IN-3 suitable for many re...
    - +
  • PF-3758309 dihydrochloride
    PF-3758309 dihydrochloride
    • Cat. No.:
    • B15602630
    • CAS No.:
    • Molecular Formula:
    • C25H32Cl2N8OS
    • Molecular Weight:
    • 563.5 g/mol
    Description
    PF-3758309 dihydrochloride is a useful research compound. Its molecular formula is C25H32Cl2N8OS and its molecular weight is 563.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-3758309 ...
    - +
  • KY-04031
    KY-04031
    • Cat. No.:
    • B15602889
    • CAS No.:
    • Molecular Formula:
    • C21H20N8O
    • Molecular Weight:
    • 400.4 g/mol
    Description
    KY-04031 is a useful research compound. Its molecular formula is C21H20N8O and its molecular weight is 400.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KY-04031 suitable for many resear...
    - +
  • KY-04045
    KY-04045
    • Cat. No.:
    • B15606089
    • CAS No.:
    • Molecular Formula:
    • C13H14BrN5
    • Molecular Weight:
    • 320.19 g/mol
    Description
    KY-04045 is a useful research compound. Its molecular formula is C13H14BrN5 and its molecular weight is 320.19 g/mol. The purity is usually 95%.
    BenchChem offers high-quality KY-04045 suitable for many rese...
    - +
  • NVS-PAK1-C
    NVS-PAK1-C
    • Cat. No.:
    • B15607362
    • CAS No.:
    • Molecular Formula:
    • C22H23ClF3N5O
    • Molecular Weight:
    • 465.9 g/mol
    Description
    NVS-PAK1-C is a useful research compound. Its molecular formula is C22H23ClF3N5O and its molecular weight is 465.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NVS-PAK1-C suitable for man...
    - +
  • LCH-7749944
    LCH-7749944
    • Cat. No.:
    • B15622985
    • CAS No.:
    • Molecular Formula:
    • C20H22N4O2
    • Molecular Weight:
    • 350.4 g/mol
    Description
    LCH-7749944 is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LCH-7749944 suitable for many...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img